(1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide

• Molecular Formula: C6H12N2O3S
• Molecular Weight: 192.24 g/mol
• IUPAC Name: (1-methyl-2-oxopyrrolidin-3-yl)methanesulfonamide
• InChI: InChI=1S/C6H12N2O3S/c1-8-3-2-5(6(8)9)4-12(7,10)11/h5H,2-4H2,1H3,(H2,7,10,11)
• InChI Key: SFLPOIQEWLFPEL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)CS(=O)(=O)N

Description

(1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide is a chemical compound of interest in medicinal chemistry and pharmaceutical research, with the molecular formula C7H14N2O3S. This small molecule features a pyrrolidinone ring, a common motif in biologically active compounds, coupled with a methanesulfonamide group . The sulfonamide functional group is a privileged structure in drug design, known for its ability to participate in key hydrogen bonding interactions with biological targets . This specific molecular architecture suggests potential utility as a building block or intermediate in the synthesis of more complex molecules, particularly for investigating protease inhibition or other mechanisms relevant to disease pathways. Researchers can leverage this compound in the development of novel therapeutic agents, drawing inspiration from related structures used in approved drugs . As with many specialized research chemicals, data on its specific pharmacokinetics, metabolism, and comprehensive safety profile may require further investigation by the researcher. This product is intended for laboratory research purposes only and is not classified as a drug, pharmaceutical, or cosmetic. It is strictly for use by qualified professionals. Not for diagnostic, therapeutic, or personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide typically involves the reaction of pyrrolidine derivatives with methanesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: Nucleophilic substitution reactions can replace the sulfonamide group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfonic acids, while reduction can produce amines.

Scientific Research Applications

(1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation . This inhibition can affect various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Anti-Inflammatory Benzothienopyrimidine Sulfonamides

highlights benzothieno[3,2-d]pyrimidin-4-one sulfonamide derivatives (e.g., compounds 1, 2, 4, 8, 9, 10) with methanesulfonamide substituents. Key comparisons:

• Structural Features: These compounds share a benzothienopyrimidine core linked to diverse thio-substituents (e.g., cyclohexyl, nitrophenyl). The methanesulfonamide group is critical for COX-2 and iNOS inhibition.
• Activity : Derivatives with electron-withdrawing groups (e.g., 4 with 2,4-nitrophenyl) showed stronger suppression of PGE2 and IL-8 in inflamed cells compared to alkyl-substituted analogs like 8 .
• Mechanism : The sulfonamide group facilitates hydrogen bonding with catalytic residues in COX-2, while the heterocyclic core modulates membrane permeability.

Table 1: Select Benzothienopyrimidine Derivatives and Activity

Compound	Substituent	Key Biological Effects
1	1,3-dimethyl-2,4-dioxo	COX-2/iNOS inhibition, PGE2/IL-8 suppression
4	2,4-nitrophenylthio	Enhanced anti-inflammatory activity
8	Cyclohexylthio	Moderate activity, improved lipophilicity

Table 2: Quinoline Derivatives with Methanesulfonamide Linkers

Compound	Linker Type	Activity (IC50)	Solubility (μg/mL)
285	Phenyl	High (~10 nM)	Low (<5)
287	Pyrrolidine	Moderate (~60 nM)	High (>50)

Isoxazole Isosteres in Zonisamide Analogs

and evaluate (1H-indazol-3-yl)methanesulfonamide as an isostere for zonisamide’s isoxazole ring:

• Structural Features : Replacement of zonisamide’s isoxazole with indazole retained hydrogen-bonding capacity via the sulfonamide group.
• Activity : Only (1H-indazol-3-yl)methanesulfonamide matched zonisamide’s interaction energy (-9.2 kcal/mol) with Kv 4.2 channels, critical for anticonvulsant effects .
• Physicochemical Properties : All analogs met Pfizer’s 3/75 rule for drug-likeness, but only the indazole derivative combined favorable docking and solubility.

Key Comparative Insights

Role of the Sulfonamide Group

• The methanesulfonamide moiety is pivotal across analogs for hydrogen bonding with target residues (e.g., COX-2, viral proteases, ion channels). Its electronegative nature enhances binding affinity .

Impact of Linker and Core Modifications

• Flexibility vs. Rigidity: In quinolines, rigid phenyl linkers favored activity but hindered solubility, while pyrrolidine linkers improved solubility with minor activity loss .
• Heterocyclic Core: Benzothienopyrimidine (anti-inflammatory) vs. quinoline (antiviral) vs. indazole (anticonvulsant) cores dictate target specificity.

Pharmacokinetic Considerations

• Solubility: Planarity reduction via pyrrolidine (quinolines) or indazole (zonisamide analogs) enhanced aqueous solubility without sacrificing critical interactions .
• ADME Profiles: Quinoline derivatives with optimized linkers showed improved in vitro ADME properties, highlighting the need for structural fine-tuning .

Biological Activity

(1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide is a chemical compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This compound combines a pyrrolidine ring with a methanesulfonamide functional group, which may confer distinct pharmacological properties. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The molecular formula of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide is C$_{6}$H$_{12}$N$_{2}$O$_{3}$S, with a molecular weight of approximately 192.24 g/mol. The presence of the methanesulfonamide group enhances solubility in polar solvents and contributes to its reactivity, making it a valuable candidate for various biological applications .

The biological activity of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide is thought to involve interactions with specific biological targets, including enzymes and receptors. The compound may mimic natural substrates or ligands, facilitating binding to active sites on enzymes or receptors, which can lead to modulation of various biological pathways.

Antiviral Activity

Recent studies have highlighted the potential antiviral properties of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide. For instance, it has been suggested that compounds structurally related to this compound could inhibit viral proteases, such as the SARS-CoV-2 main protease (Mpro). In vitro assays have demonstrated that similar compounds exhibit significant inhibitory effects on viral replication .

Comparative Analysis

To better understand the uniqueness of (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide, a comparison with other related compounds is presented below:

Compound Name	Structure Features	Biological Activity
Sulfamethoxazole	Sulfonamide with aromatic ring	Antibacterial
N-(4-Hydroxyphenyl)methanesulfonamide	Aromatic substitution on methanesulfonamide	Antioxidant
4-Aminobenzenesulfonamide	Amino group on aromatic ring	Antimicrobial
(1-Methylpyrrolidin-2-one)	Pyrrolidine without sulfonamide	Neuroactive

This table illustrates that while many compounds share structural similarities with (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide, its specific combination of functional groups may confer distinct biological activities not present in other compounds.

Case Studies and Research Findings

Several studies have explored the biological activities associated with (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide:

• Antiviral Studies : A study indicated that compounds similar to (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide showed promising results in inhibiting SARS-CoV proteases, suggesting potential for development as antiviral agents .
• Enzyme Inhibition : Research has pointed towards the compound's ability to act as an enzyme inhibitor or receptor modulator, indicating possible therapeutic effects in conditions requiring modulation of metabolic pathways.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (1-Methyl-2-oxopyrrolidin-3-yl)methanesulfonamide, and how can reaction conditions be optimized?

• Methodology : The synthesis typically involves coupling a pyrrolidinone precursor with methanesulfonyl chloride. Key steps include:

• Protection/deprotection : Use tert-butyldimethylsilyl (TBS) groups to stabilize reactive intermediates (e.g., hydroxyl groups) during sulfonamide formation .
• Catalysts : Employ palladium-based catalysts for cross-coupling reactions to introduce substituents on the pyrrolidinone ring .
• Optimization : Reaction temperatures (0–25°C) and solvent polarity (e.g., dichloromethane or THF) critically influence yield and purity. Monitor via TLC or HPLC .

Q. How is the crystal structure of this compound determined, and what software is recommended for refinement?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Use SHELX programs (e.g., SHELXL for refinement):

• Data collection : At 100 K with Mo-Kα radiation (λ = 0.71073 Å).
• Key parameters : Monoclinic space group $P2_1/c$, unit cell dimensions $a = 5.492 \, \text{Å}, b = 20.631 \, \text{Å}, c = 11.212 \, \text{Å}, \beta = 99.95^\circ$, and $Z = 4$ .
• Validation : Check R-factors (<5%) and residual electron density maps using Olex2 or PLATON .

Q. What spectroscopic techniques are most effective for characterizing this compound?

• Methodology :

• NMR : $^1\text{H}$- and $^{13}\text{C}$-NMR to confirm sulfonamide linkage (δ ~3.0 ppm for $\text{SO}_2\text{NH}$) and pyrrolidinone carbonyl (δ ~175 ppm).
• Mass spectrometry : High-resolution ESI-MS to verify molecular weight (e.g., $m/z$ 269.33 for $\text{C}_{11}\text{H}_{15}\text{N}_3\text{O}_3\text{S}$) .
• IR : Peaks at 1650–1700 cm$^{-1}$ (C=O stretch) and 1150–1200 cm$^{-1}$ (S=O symmetric/asymmetric stretches) .

Advanced Research Questions

Q. How can conformational analysis of the pyrrolidinone ring inform structure-activity relationships (SAR)?

• Methodology : Apply Cremer-Pople puckering parameters to quantify ring non-planarity:

• Parameters : Total puckering amplitude ($Q$) and phase angle ($\phi$) derived from atomic coordinates.
• Example : A $Q$ > 0.5 Å indicates significant puckering, which may enhance binding to biological targets (e.g., enzymes with hydrophobic pockets) .
• Tools : Gaussian or ORCA for DFT calculations to correlate puckering with electronic properties .

Q. What computational strategies predict the compound’s pharmacokinetic properties?

• Methodology :

• ADMET prediction : Use SwissADME or ADMETLab to estimate logP (~1.5), solubility (<0.1 mg/mL), and CYP450 inhibition.
• Molecular docking : AutoDock Vina to simulate interactions with targets like cyclooxygenase-2 (COX-2) or carbonic anhydrase.
• MD simulations : GROMACS for assessing stability in aqueous/lipid bilayers over 100 ns trajectories .

Q. How do structural modifications (e.g., fluorination) alter biological activity?

• Methodology :

• Fluorine scanning : Introduce F at the 3-position of the pyrrolidinone ring to assess effects on metabolic stability and binding affinity.
• Case study : Fluorinated analogs show increased $t_{1/2}$ (e.g., from 2.1 to 4.8 hours in rat liver microsomes) due to reduced CYP-mediated oxidation .
• Data analysis : Compare IC$_{50}$ values in enzyme assays (e.g., COX-2 inhibition) using ANOVA ($p < 0.05$) .

Q. What strategies resolve contradictions in reported biological activity data?

• Methodology :

• Meta-analysis : Aggregate data from PubChem and ChEMBL, filtering by assay type (e.g., cell-free vs. cell-based).
• Dose-response curves : Re-evaluate EC$_{50}$ values under standardized conditions (pH 7.4, 37°C).
• Example : Discrepancies in antimicrobial activity may arise from differences in bacterial strain (Gram+ vs. Gram-) or inoculum size .